3-((6-methylpyridin-2-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(6-methylpyridin-2-yl)oxy-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C22H23N3O2/c1-16-6-4-11-21(24-16)27-19-12-13-25(15-19)22(26)23-14-18-9-5-8-17-7-2-3-10-20(17)18/h2-11,19H,12-15H2,1H3,(H,23,26)
• InChI Key: IBFCKCBHQUOMQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(C2)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol
• CAS No.: 1904357-96-5

Description

3-((6-methylpyridin-2-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C22H23N3O2 and its molecular weight is 361.445. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antagonists for Obesity Treatment

• A study identified a substituted 4-aminopiperidine showing activity in an MCH assay from an HTS effort. This led to the identification of active MCH antagonists, including a variation with high binding affinity to the MCH receptor, suggesting potential applications in treating obesity (Kim et al., 2006).

Catalyst in Organic Synthesis

• Another research introduced an amide derived from 4-hydroxy-L-proline and 2-methyl naphthalen-1-amine as a powerful ligand for Cu-catalyzed coupling of (hetero)aryl halides with sulfinic acid salts, indicating its utility in synthetic organic chemistry (Ma et al., 2017).

Bone Turnover and Osteoporosis

• Research identified 3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid as a potent and selective antagonist of the alpha(v)beta(3) receptor with potential applications in bone turnover and osteoporosis treatment (Hutchinson et al., 2003).

Anticancer Activity

• A study synthesized compounds with potential anticancer activity, including interactions with the colchicine binding site of tubulin, which may contribute to the inhibition of tubulin polymerization (Jayarajan et al., 2019).

Improved Synthesis Methods

• Research has also focused on optimizing the synthesis of related compounds, which is crucial for their application in various fields of medicinal chemistry (Song, 2007).

Novel Heterocyclic Systems

• Another study explored the creation of new heterocyclic systems through Hofmann rearrangement and other reactions, broadening the scope of these compounds in chemical research (Deady & Devine, 2006).